Cas no 67763-87-5 (Bleomycin hydrochloride)

• Product Name: Bleomycin hydrochloride
• CAS No: 67763-87-5
• MF: C₅₀H₇₁N₁₆O₂₁S₂R·x(HCl)
• MW: 1452.013g/mol
• CID: 58632
• PubChem ID: 20832750
• Update Time: 2025-07-01

Bleomycin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bleomycin hydrochloride
• Bleomycin chlorhydrate
• Bleomycin hydrochloride [Bleomycins]
• UNII-7Z9O46JA4A
• CID 138107127
• 3-[[2-[2-[2-[[2-[[4-[[2-[[6-amino-2-[3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl]-5-methy
• 3-[[2-[2-[2-[[2-[[4-[[2-[[6-amino-2-[3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[3-[4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium;chloride
• bleomycinchlorhydrate
• BleomycinA5/Pingyangmycin
• BleomycinHCl
• BLEOMYCIN HYDROCHLORIDES
• BleoMycin A4A5 Hydrochloride
• Bleomycin hydrochloride USP/EP/BP
• Bleomycin hydrochlorideQ: What is Bleomycin hydrochloride Q: What is the CAS Number of Bleomycin hydrochloride Q: What is the storage condition of Bleomycin hydrochloride
• 67763-87-5
• SCHEMBL21331830
• DA-61747
• DTXSID2042690

• Inchi： 1S/C55H83N17O21S3.ClH/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6;/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88);1H/t21-,22+,23-,24+,25-,29-,30-,34+,35+,36-,37-,38-,39-,40-,41-,42-,43-,53-,54-;/m1./s1
• InChI Key： BODDZCXQPQPRES-VTVIDXKWSA-N
• SMILES： [Cl-].S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@H](C)[C@H]([C@H](C)NC([C@H]([C@@H](C1=CN=CN1)O[C@@H]1[C@@H]([C@@H]([C@@H]([C@@H](CO)O1)O)O)O[C@@H]1[C@@H]([C@@H]([C@@H]([C@@H](CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O

Computed Properties

• Exact Mass: 1450.496
• Monoisotopic Mass: 1450.496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 97
• Rotatable Bond Count: 36
• Complexity: 2580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: nothing
• Topological Polar Surface Area: 685
• Molecular Weight: 1451.0

Experimental Properties

• Color/Form: White or light yellow powder.
• Solubility: DMSO: 125 mg/mL (86.15 mM)
• Solubility: Soluble in water and ethanol.

Bleomycin hydrochloride Security Information

• Storage Condition：4°C, protect from light

Additional information on Bleomycin hydrochloride

Bleomycin Hydrochloride: A Comprehensive Overview

Bleomycin hydrochloride, with the CAS number 67763-87-5, is a well-known antineoplastic agent that has been extensively used in the treatment of various cancers. Derived from the bacterium Streptomyces verticillus, this compound belongs to the family of bleomycins, which are glycopeptide antibiotics. The chemical structure of bleomycin hydrochloride consists of a peptide chain linked to a disaccharide moiety, making it a unique molecule with potent cytotoxic properties.

The mechanism of action of bleomycin hydrochloride primarily involves its ability to bind to DNA and induce double-strand breaks, thereby inhibiting DNA synthesis and repair. Recent studies have highlighted its role in targeting specific pathways involved in tumor progression, such as the inhibition of histone acetyltransferases (HATs) and modulation of chromatin structure. These findings have expanded our understanding of how bleomycin hydrochloride exerts its antitumor effects at the molecular level.

In clinical practice, bleomycin hydrochloride is commonly used in combination chemotherapy regimens for the treatment of Hodgkin's lymphoma, testicular cancer, and certain solid tumors. Its efficacy has been well-documented in numerous clinical trials, with studies showing high remission rates in patients with early-stage Hodgkin's disease. However, recent research has also focused on optimizing dosing schedules and minimizing adverse effects, such as pulmonary toxicity, which remains a significant concern associated with its use.

Recent advancements in drug delivery systems have opened new avenues for enhancing the therapeutic potential of bleomycin hydrochloride. For instance, nanoparticles and liposomal formulations are being explored to improve drug targeting and reduce systemic toxicity. These innovations aim to address the limitations of conventional chemotherapy while maintaining the potent antitumor activity of bleomycin hydrochloride.

In addition to its oncological applications, emerging evidence suggests that bleomycin hydrochloride may have potential uses in other therapeutic areas. Preclinical studies have demonstrated its anti-inflammatory properties, which could be harnessed for treating autoimmune diseases. Furthermore, ongoing research is investigating its role in immunotherapy by modulating immune checkpoint pathways, offering promising possibilities for future clinical applications.

The pharmacokinetics and pharmacodynamics of bleomycin hydrochloride have been extensively studied to optimize treatment regimens. It is known to exhibit nonlinear pharmacokinetics due to saturation of its binding sites on serum proteins. This characteristic necessitates careful monitoring and individualized dosing strategies to ensure both efficacy and safety.

In conclusion, bleomycin hydrochloride, with CAS number 67763-87-5, remains a cornerstone in cancer chemotherapy despite being discovered several decades ago. Its unique mechanism of action, coupled with ongoing research into novel delivery systems and therapeutic applications, underscores its continued relevance in modern medicine. As new insights emerge from cutting-edge studies, the future of this compound looks promising, with potential breakthroughs on the horizon that could further enhance its therapeutic profile.